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Compound of Interest

Compound Name: 1-(1-Bromoethyl)-4-nitrobenzene

Cat. No.: B170261 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of 1-(1-Bromoethyl)-4-nitrobenzene is paramount. This document provides

immediate, procedural guidance to minimize risks and streamline laboratory operations.

Chemical Identifier:

Name: 1-(1-Bromoethyl)-4-nitrobenzene

CAS Number: 19935-81-0

Molecular Formula: C8H8BrNO2

Primary Hazards: This chemical is harmful if swallowed, inhaled, or absorbed through the skin.

[1][2] It causes skin, eye, and respiratory tract irritation.[1][3][4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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PPE Category Specification

Eye Protection

Chemical safety goggles compliant with EN166

(EU) or OSHA's 29 CFR 1910.133 (US)

standards are required.[1] A face shield should

be used for splash hazards.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene) must be worn.[3] Dispose of

contaminated gloves after use.

Skin and Body

A flame-resistant lab coat and appropriate

protective clothing are necessary to prevent skin

exposure.[1]

Respiratory

Use in a well-ventilated area or under a

chemical fume hood.[1][3][5] If ventilation is

inadequate, a NIOSH-approved respirator with

appropriate cartridges is required.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for safety.

Handling:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[1]

Ventilation: Always handle this chemical in a well-ventilated area or a certified chemical fume

hood to minimize inhalation exposure.[1][3][5]

Avoiding Contact: Prevent all personal contact, including inhalation of dust or fumes.[5] Avoid

contact with skin and eyes.[3][5]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[4]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[1][3]

The storage area should be secured and locked.[5]

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek medical attention if

irritation persists.[5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water.[1] Seek

immediate medical attention.[1]

Spill Cleanup

For minor spills, sweep up the material, avoiding

dust generation, and place it in a suitable,

closed container for disposal.[3] For major spills,

evacuate the area and contact emergency

services.[5]

Disposal Plan
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Proper disposal of 1-(1-Bromoethyl)-4-nitrobenzene and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Classification: This material should be treated as hazardous waste.

Disposal Method: Dispose of the chemical and any contaminated materials in accordance

with local, regional, and national hazardous waste regulations.[4][5] Do not allow the product

to enter drains.[3]

Container Disposal: Empty containers may still retain hazardous residues and should be

disposed of as hazardous waste.[5]

Workflow for Safe Handling of 1-(1-Bromoethyl)-4-
nitrobenzene
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Caption: Workflow for the safe handling of 1-(1-Bromoethyl)-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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